Cas no 2680872-64-2 (benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate)

• Product Name: benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate
• CAS No: 2680872-64-2
• MF: C₁₅H₁₃Cl₂N₃O₂
• MW: 338.188621282578
• CID: 6227283
• PubChem ID: 165933437
• Update Time: 2025-08-03

benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296698
• benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate
• 2680872-64-2

• Inchi： 1S/C15H13Cl2N3O2/c16-12-8-13(17)19-14(18-12)20(11-6-7-11)15(21)22-9-10-4-2-1-3-5-10/h1-5,8,11H,6-7,9H2
• InChI Key： JSNVLVBCBSVQOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)N(C(=O)OCC1C=CC=CC=1)C1CC1)Cl

Computed Properties

• Exact Mass: 337.0384821g/mol
• Monoisotopic Mass: 337.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.3Ų

Additional information on benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate

Benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate (CAS No. 2680872-64-2): An Overview of a Promising Compound in Pharmaceutical Research

Benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate (CAS No. 2680872-64-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its cyclopropyl and benzyl substituents, which contribute to its distinct pharmacological properties.

The chemical structure of benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate is composed of a pyrimidine ring with two chlorine atoms at the 4 and 6 positions, a cyclopropyl group, and a benzyl carbamate moiety. The presence of these functional groups imparts specific chemical and biological activities that make this compound a valuable candidate for various medicinal applications.

Recent studies have highlighted the potential of benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate in the treatment of several diseases. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in cell signaling and regulation. This inhibition can lead to reduced cell proliferation and enhanced apoptosis, making it a promising candidate for cancer therapy.

In addition to its anti-cancer properties, benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with the replication cycle of certain viruses, potentially offering a new approach to treating viral infections. The mechanism of action involves binding to viral proteins and disrupting their function, thereby inhibiting viral replication.

The pharmacokinetic properties of benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. These properties make it suitable for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate in various disease models. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings provide a strong foundation for advancing this compound into more advanced clinical stages.

In conclusion, benzyl N-cyclopropyl-N-(4,6-dichloropyrimidin-2-yl)carbamate (CAS No. 2680872-64-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.